2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile

• IUPAC Name: 2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetonitrile
• InChI: InChI=1S/C17H14N4O3/c1-24-13-6-4-12(5-7-13)11-21-16(22)14-3-2-9-19-15(14)20(10-8-18)17(21)23/h2-7,9H,10-11H2,1H3
• InChI Key: UEGOIXGAGDTSKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC#N
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is a useful research compound. Its molecular formula is C17H14N4O3 and its molecular weight is 322.324. The purity is usually 95%.
BenchChem offers high-quality 2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure Determination

This novel compound has been synthesized and characterized using various spectroscopic techniques. A single-crystal X-ray diffraction analysis confirmed its molecular structure. In the single crystal, C–H…O hydrogen bonds between neighboring molecules form chains along the a-axis direction. .

Biological Activities and Medicinal Chemistry

Heterocyclic rings containing nitrogen and oxygen atoms are valuable in medicinal chemistry due to their diverse biological activities. Isoxazoline, a five-membered heterocyclic azole ring, serves as an important intermediate. .

Antitumor Effects

Research on related compounds indicates that pyrido[2,3-d]pyrimidines can exhibit antitumor effects. .

Industrial Applications

The kinetics of hydrolyzing reactions and purification methods for related compounds provide a basis for industrial applications. .

Analgesic and Anti-Inflammatory Activities

While not directly studied for this specific compound, related indole derivatives have shown anti-inflammatory and analgesic activities. .

Chalcones and Anticancer Research

Chalcones, including those with similar structural features, are natural products found in plants. They exhibit a broad spectrum of biological activities, including potential anticancer effects. .

Mechanism of Action

Target of Action

The compound 2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is a pyrimidine derivative . Pyrimidine derivatives have been found to interact with a variety of biological targets.

Mode of Action

It is known that pyrimidine derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Pyrimidine derivatives are known to be involved in a variety of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial activities .

Pharmacokinetics

The pharmacokinetic properties of a compound can greatly impact its bioavailability and efficacy .

Result of Action

It is known that pyrimidine derivatives can have a variety of effects at the molecular and cellular level, often related to their interaction with their biological targets .

Action Environment

Environmental factors can often play a significant role in the action of a compound .